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Cat. No.: B10824790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CH6953755 is a potent and selective inhibitor of YES1 kinase, a member of the SRC family of

proto-oncogenes. Upregulation of YES1 activity is implicated in the proliferation and survival of

various cancer cell types. These application notes provide a comprehensive guide for the

utilization of CH6953755 in preclinical in vivo mouse xenograft models to evaluate its anti-

tumor efficacy. The following protocols and data are intended to serve as a foundational

resource for study design and execution.

Mechanism of Action
CH6953755 selectively targets YES1 kinase, inhibiting its catalytic activity. A key mechanism of

YES1 activation is autophosphorylation at Tyrosine 426 (Tyr426). By preventing this

phosphorylation event, CH6953755 effectively blocks downstream signaling pathways that

contribute to cancer cell proliferation and survival. One of the critical downstream effectors of

YES1 is the transcriptional co-activator Yes-associated protein 1 (YAP1). Inhibition of YES1 by

CH6953755 has been shown to suppress the activity of YAP1, a key regulator of organ size

and a driver of oncogenesis.

YES1 Signaling Pathway Inhibition by CH6953755
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To cite this document: BenchChem. [Application Notes and Protocols for CH6953755 in In
Vivo Mouse Xenograft Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824790#ch6953755-dosage-for-in-vivo-mouse-
xenograft-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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